1-Ethoxy-3-(trifluoromethyl)benzene

• CAS No.: 455-02-7
• Molecular Formula: C9H9F3O
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 1-ethoxy-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H9F3O/c1-2-13-8-5-3-4-7(6-8)9(10,11)12/h3-6H,2H2,1H3
• InChI Key: LCZDWPKGWXFANX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(F)(F)F

Description

1-Ethoxy-3-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (22.6 g) and then a mixture of methyl ethyl ketone (MEK) (150 mL) and ethyl iodide (47.8 g) were added to a mixture of MEK (310 mL) and 3-trifluoromethylphenol (a) (25.0 g) at room temperature, and the reaction mixture was heated and stirred for 2 hours. After returning the mixture to room temperature, water was added for liquid separation and the aqueous layer was extracted three times with diethyl ether. The organic layers were combined, washed with an 1 M aqueous sodium hydroxide solution and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to obtain 19.3 g of Compound (b).